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Compound of Interest

Compound Name: FADH2

Cat. No.: B239019 Get Quote

Ensuring the safe and environmentally responsible disposal of Flavin Adenine Dinucleotide,

Reduced (FADH2) is a critical aspect of laboratory safety and chemical management. While not

classified as a hazardous substance for transportation, its significant aquatic toxicity

necessitates handling it as a hazardous waste. This guide provides essential safety and

logistical information for the proper disposal of FADH2, ensuring compliance and minimizing

environmental impact.

Immediate Safety and Handling
Before handling FADH2, it is crucial to consult the Safety Data Sheet (SDS). The SDS for the

closely related compound, Flavin Adenine Dinucleotide Disodium Salt (FAD-Na2), indicates that

the substance is harmful if swallowed and very toxic to aquatic life with long-lasting effects[1].

Therefore, preventing its release into the environment is paramount.

When handling FADH2, researchers should wear appropriate personal protective equipment

(PPE), including laboratory coats, safety glasses, and gloves. Work in a well-ventilated area to

avoid inhalation of any dust or aerosols. In case of a spill, clean it up immediately, avoiding dust

generation, and place the material in a designated, sealed container for disposal[2][3].

FADH2 Disposal Protocol
Given its environmental toxicity, FADH2 and its containers must be disposed of as hazardous

chemical waste. Under no circumstances should FADH2 be disposed of down the drain or in

regular trash[1][4][5].
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Step-by-Step Disposal Procedure:
Waste Collection:

Solid FADH2 Waste: Collect any solid FADH2 waste, including contaminated

consumables (e.g., weighing boats, pipette tips), in a clearly labeled, leak-proof container.

Plastic containers are generally preferred for chemical waste[6].

Liquid FADH2 Waste: Collect solutions containing FADH2 in a separate, compatible, and

clearly labeled waste container. Do not mix with other solvent wastes unless you have

confirmed compatibility[7].

Container Labeling:

Label the waste container clearly with "Hazardous Waste," the full chemical name "Flavin

Adenine Dinucleotide, Reduced (FADH2)," and the approximate concentration and

quantity.

Include the date when the waste was first added to the container.

Storage:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory[6].

Ensure the storage area is away from drains and incompatible materials.

Disposal Request:

Once the container is full or ready for disposal, contact your institution's Environmental

Health and Safety (EHS) office to arrange for a hazardous waste pickup[5][6]. Follow your

institution's specific procedures for waste collection requests.

Empty Containers:

Empty containers that held FADH2 should also be treated as hazardous waste and

disposed of through the EHS office, as they will contain residual amounts of the

chemical[7].
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Quantitative Data Summary
While specific quantitative limits for FADH2 disposal are not readily available, the following

table summarizes its key characteristics based on the available safety data.

Characteristic Finding Citation

Acute Oral Toxicity Harmful if swallowed. [1]

Aquatic Toxicity
Very toxic to aquatic life with

long-lasting effects.
[1]

Disposal Recommendation

Dispose of contents/container

to an approved waste disposal

plant.

[1]

Environmental Release
Avoid release to the

environment.
[1]

FADH2 Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of FADH2 in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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